Cas no 938025-63-9 (1-2-(3,5-dimethylphenoxy)ethyl-2-(morpholin-4-yl)methyl-1H-1,3-benzodiazole)

• Product Name: 1-2-(3,5-dimethylphenoxy)ethyl-2-(morpholin-4-yl)methyl-1H-1,3-benzodiazole
• CAS No: 938025-63-9
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 6397210
• PubChem ID: 16451837
• Update Time: 2025-10-17

1-2-(3,5-dimethylphenoxy)ethyl-2-(morpholin-4-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,5-dimethylphenoxy)ethyl-2-(morpholin-4-yl)methyl-1H-1,3-benzodiazole
• 4-[[1-[2-(3,5-dimethylphenoxy)ethyl]benzimidazol-2-yl]methyl]morpholine
• 3,5-dimethyl-1-{2-[2-(morpholin-4-ylmethyl)benzimidazolyl]ethoxy}benzene
• VU0607456-1
• F3257-0163
• 4-((1-(2-(3,5-dimethylphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)methyl)morpholine
• 1-[2-(3,5-dimethylphenoxy)ethyl]-2-[(morpholin-4-yl)methyl]-1H-1,3-benzodiazole
• SCHEMBL15085914
• 938025-63-9
• AKOS001884202
• CCG-151092

• Inchi： 1S/C22H27N3O2/c1-17-13-18(2)15-19(14-17)27-12-9-25-21-6-4-3-5-20(21)23-22(25)16-24-7-10-26-11-8-24/h3-6,13-15H,7-12,16H2,1-2H3
• InChI Key： UIZGZFWMEDZZDJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1=NC2C=CC=CC=2N1CCOC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 365.21032711g/mol
• Monoisotopic Mass: 365.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.5Ų

Additional information on 1-2-(3,5-dimethylphenoxy)ethyl-2-(morpholin-4-yl)methyl-1H-1,3-benzodiazole

1-2-(3,5-Dimethylphenoxy)ethyl-2-(morpholin-4-yl)methyl-1H-1,3-benzodiazole

The compound with CAS No. 938025-63-9, known as 1-2-(3,5-dimethylphenoxy)ethyl-2-(morpholin-4-yl)methyl-1H-1,3-benzodiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this molecule is characterized by a benzodiazole core with specific substituents that confer unique chemical and biological properties.

The benzodiazole framework is a fused bicyclic system consisting of a benzene ring and a diazole ring. In this compound, the diazole ring is further substituted with a morpholinyl group and a phenoxyethyl group. The morpholinyl substituent is a six-membered ring containing oxygen and nitrogen atoms, which is known for its ability to form hydrogen bonds and enhance solubility in polar solvents. The phenoxyethyl group introduces additional aromaticity and electronic effects, which can influence the molecule's reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in drug development. Researchers have explored its ability to modulate various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). For instance, a study published in *Nature Communications* demonstrated that this compound exhibits selective inhibition of a specific kinase involved in cancer cell proliferation. The kinase inhibition activity was attributed to the unique spatial arrangement of the substituents on the benzodiazole core, which allows for precise binding to the enzyme's active site.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The benzodiazole moiety is known to exhibit strong fluorescence properties under UV light, making it a candidate for use in optoelectronic materials. A research team from Stanford University reported that incorporating this compound into polymer matrices significantly enhanced the material's light-emitting properties, paving the way for its application in organic light-emitting diodes (OLEDs).

The synthesis of 1H-1,3-benzodiazole derivatives has been optimized through various methodologies to improve yield and purity. A recent advancement involves the use of microwave-assisted synthesis, which reduces reaction time while maintaining high product quality. This approach has been particularly beneficial for scaling up production to meet the demands of preclinical studies.

From an environmental standpoint, researchers have also evaluated the ecotoxicological profile of this compound. Studies conducted by the European Chemicals Agency (ECHA) indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradability.

In conclusion, 1H-1,3-benzodiazole derivatives like CAS No. 938025-63-9 represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical properties and potential biological activities make them valuable tools for advancing both therapeutic development and materials innovation. As research continues to uncover new insights into their mechanisms of action and synthesis pathways, these compounds are expected to play an increasingly important role in scientific progress.